Cas no 63536-32-3 (2-(propan-2-yl)-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(propan-2-yl)-1,2-dihydrophthalazin-1-one
• CAS No: 63536-32-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD30500419
• CID: 4087796
• PubChem ID: 12361178
• Update Time: 2025-11-02

2-(propan-2-yl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 2-(1-methylethyl)-
• 2-isopropyl-2H-phthalazin-1-one
• 1(2H)-Phthalazinone,2-(1-methylethyl)-
• 2-isopropylphthalazin-1(2H)-one
• 2-(propan-2-yl)-1,2-dihydrophthalazin-1-one
• 63536-32-3
• SCHEMBL10072551
• 2-propan-2-ylphthalazin-1-one
• EN300-339596
• 2-isopropylphthalazin-1-one
• 853-202-3

• MDL： MFCD30500419
• Inchi： 1S/C11H12N2O/c1-8(2)13-11(14)10-6-4-3-5-9(10)7-12-13/h3-8H,1-2H3
• InChI Key： FWWCAOBJRREJQI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=NN1C(C)C

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-(propan-2-yl)-1,2-dihydrophthalazin-1-one

Comprehensive Overview of 2-(propan-2-yl)-1,2-dihydrophthalazin-1-one (CAS No. 63536-32-3): Properties, Applications, and Market Insights

2-(propan-2-yl)-1,2-dihydrophthalazin-1-one (CAS 63536-32-3) is a specialized organic compound belonging to the phthalazinone derivatives family. This heterocyclic structure features a dihydrophthalazin-1-one core substituted with an isopropyl group at the 2-position, making it a valuable intermediate in pharmaceutical and material science research. The compound's unique molecular architecture contributes to its growing importance in modern chemical applications.

The chemical industry has shown increasing interest in phthalazinone derivatives due to their versatile biological activities and material properties. As researchers explore sustainable chemistry solutions, compounds like 2-(propan-2-yl)-1,2-dihydrophthalazin-1-one are gaining attention for their potential in green chemistry applications. The global market for such specialized intermediates is projected to grow significantly, driven by demand from the pharmaceutical and advanced materials sectors.

From a molecular perspective, 63536-32-3 exhibits several noteworthy characteristics. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its isopropyl substitution enhances the lipophilicity of the dihydrophthalazinone scaffold, which can influence both its chemical reactivity and biological interactions. These properties make it particularly valuable for structure-activity relationship studies in medicinal chemistry.

In pharmaceutical research, 2-(propan-2-yl)-1,2-dihydrophthalazin-1-one serves as a key building block for developing novel therapeutic agents. Recent studies have explored its derivatives as potential kinase inhibitors, with promising results in early-stage drug discovery projects. The compound's structural features allow for diverse modifications, enabling medicinal chemists to optimize pharmacological properties while maintaining desired target interactions.

The material science field has also recognized the potential of phthalazinone-based compounds like 63536-32-3. Researchers are investigating their use in developing advanced polymeric materials with enhanced thermal stability and mechanical properties. These applications align with current industry trends toward high-performance, sustainable materials for electronics and engineering applications.

From a synthetic chemistry standpoint, 2-(propan-2-yl)-1,2-dihydrophthalazin-1-one offers interesting possibilities. The compound can participate in various catalytic transformations, serving as a substrate for cross-coupling reactions or as a ligand precursor. These characteristics make it valuable for developing new synthetic methodologies, particularly in the context of atom-economical and environmentally friendly processes.

Quality control and analytical characterization of CAS 63536-32-3 typically involve advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the stability of this phthalazinone derivative over extended periods.

The commercial availability of 2-(propan-2-yl)-1,2-dihydrophthalazin-1-one has expanded in recent years to meet growing research demand. Suppliers now offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. This accessibility supports its increasing adoption across multiple research domains and industrial applications.

Environmental and safety considerations for handling 63536-32-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this material. Researchers should consult the specific safety data sheet for detailed handling instructions and disposal guidelines.

Future research directions for 2-(propan-2-yl)-1,2-dihydrophthalazin-1-one may explore its potential in emerging fields such as bioorthogonal chemistry or as a component in metal-organic frameworks. The compound's structural versatility positions it well for innovative applications that align with current scientific trends toward multifunctional materials and targeted therapeutic agents.

In conclusion, 2-(propan-2-yl)-1,2-dihydrophthalazin-1-one (CAS 63536-32-3) represents an important member of the phthalazinone chemical family with diverse applications across multiple scientific disciplines. Its unique structural features, combined with growing commercial availability, make it a valuable compound for researchers exploring new pharmaceuticals, advanced materials, and sustainable chemical processes. As scientific understanding of this compound class deepens, we can anticipate expanded utility and novel applications for this interesting chemical entity.